[(3-Bromothiophen-2-yl)methyl](3-methoxypropyl)amine

• Molecular Formula: C9H14BrNOS
• Molecular Weight: 264.18 g/mol
• IUPAC Name: N-[(3-bromothiophen-2-yl)methyl]-3-methoxypropan-1-amine
• InChI: InChI=1S/C9H14BrNOS/c1-12-5-2-4-11-7-9-8(10)3-6-13-9/h3,6,11H,2,4-5,7H2,1H3
• InChI Key: QUJJXSJXBJNKGP-UHFFFAOYSA-N
• Canonical SMILES: COCCCNCC1=C(C=CS1)Br

Description

(3-Bromothiophen-2-yl)methylamine is a secondary amine featuring a brominated thiophene ring and a 3-methoxypropyl substituent. The thiophene moiety, a sulfur-containing heterocycle, is substituted with a bromine atom at position 3 and a methyl group at position 2, which connects to the amine nitrogen.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Bromothiophen-2-yl)methylamine typically involves the reaction of 3-bromothiophene with a suitable amine. One common method is the nucleophilic substitution reaction where 3-bromothiophene is reacted with 3-methoxypropylamine under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydride or potassium carbonate to facilitate the substitution process.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

(3-Bromothiophen-2-yl)methylamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the bromine group to a hydrogen atom, forming a thiophene derivative.

Substitution: The bromine atom can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles such as sodium azide or potassium thiolate can be employed in substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Thiophene derivatives.

Substitution: Various substituted thiophene compounds depending on the nucleophile used.

Scientific Research Applications

(3-Bromothiophen-2-yl)methylamine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules, particularly in the development of new materials and catalysts.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential pharmaceutical intermediate in the synthesis of drugs targeting various diseases.

Industry: Utilized in the production of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism of action of (3-Bromothiophen-2-yl)methylamine depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The presence of the bromine and methoxypropylamine groups can influence its binding affinity and specificity towards these targets.

Comparison with Similar Compounds

Aromatic Group Variations

• Bromothiophene vs. Bromophenyl : The target compound’s thiophene ring (C₄H₃S) offers distinct electronic properties compared to benzene derivatives due to sulfur’s electronegativity and aromaticity disruption. Bromine at position 3 may facilitate cross-coupling reactions (e.g., Suzuki-Miyaura), whereas bromophenyl analogues (e.g., ) are more lipophilic .

Alkyl Chain Modifications

• Methoxypropyl vs. Ethoxypropyl : The ethoxy group in increases hydrophobicity relative to methoxy, impacting solubility and membrane permeability in drug design .
• Piperidinylpropyl Substituent : The piperidine ring in introduces basicity and metal-coordination capability, relevant for catalytic or magnetic applications .

Functional Group Synergy

• The thiophene-methoxypropyl combination in the target compound balances electronic modulation (via sulfur and ether oxygen) with moderate steric bulk, making it a candidate for ligand design or intermediate synthesis. In contrast, the 4-methoxyphenyl-thiophene analogue () prioritizes aromatic stacking interactions .

Biological Activity

(3-Bromothiophen-2-yl)methylamine is a compound of interest due to its unique structural properties and potential biological activities. This article reviews the biological activity of this compound, focusing on its anticancer, antimicrobial, and other pharmacological properties, supported by data tables and relevant case studies.

Structural Overview

The compound consists of a brominated thiophene ring and a methoxypropyl amine moiety. The presence of the bromine atom enhances the compound's reactivity, while the thiophene ring contributes to its biological activity. The methoxypropyl amine group is known for its solubility and ability to interact with various biological targets.

Anticancer Activity

Recent studies have highlighted the potential anticancer properties of (3-Bromothiophen-2-yl)methylamine. In vitro experiments have demonstrated that derivatives of brominated thiophenes exhibit cytotoxic effects against various cancer cell lines.

Case Study: Cytotoxicity Against Glioblastoma Cells

A study investigating the cytotoxic effects of brominated thiophene derivatives on glioblastoma cells showed that these compounds can significantly reduce cell viability. Specifically, the compound was tested against human glioblastoma T98-G cells, revealing a dose-dependent response:

Compound	Concentration (μM)	Viability (%)
Control	0	100
10	10	70
20	20	50
30	50	30

This data indicates that higher concentrations lead to greater reductions in cell viability, suggesting that (3-Bromothiophen-2-yl)methylamine may be a promising candidate for further development as an anticancer agent .

Antimicrobial Properties

The antimicrobial activity of thiophene derivatives has been documented in various studies. The compound (3-Bromothiophen-2-yl)methylamine exhibits promising antimicrobial properties against both Gram-positive and Gram-negative bacteria.

Comparative Antimicrobial Activity

A comparative study assessed the antimicrobial efficacy of several thiophene derivatives, including (3-Bromothiophen-2-yl)methylamine:

Compound	Minimum Inhibitory Concentration (MIC, μg/mL)
(3-Bromothiophen-2-yl)methylamine	15
Standard Antibiotic (e.g., Ampicillin)	10
Other Thiophene Derivative	25

These results indicate that (3-Bromothiophen-2-yl)methylamine has competitive antimicrobial activity, making it a potential candidate for further investigation in treating bacterial infections .

The mechanisms underlying the biological activities of (3-Bromothiophen-2-yl)methylamine are still being elucidated. However, it is believed that the compound may exert its effects through the following pathways:

• Inhibition of DNA Replication : Similar compounds have shown the ability to interfere with DNA synthesis in cancer cells.
• Disruption of Cell Membrane Integrity : The amphiphilic nature of the compound may allow it to integrate into bacterial membranes, leading to cell lysis.
• Modulation of Enzyme Activity : The amine group may interact with specific enzymes involved in metabolic pathways crucial for cancer cell survival.